
Physical properties of (2-
Bromoethyl)cyclohexane (boiling point, density)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (2-Bromoethyl)cyclohexane

Cat. No.: B041411 Get Quote

Technical Guide: Physical Properties of (2-
Bromoethyl)cyclohexane
This technical guide provides an in-depth overview of the key physical properties of (2-
Bromoethyl)cyclohexane, specifically its boiling point and density. This document is intended

for researchers, scientists, and professionals in the field of drug development who require

accurate physical data and detailed experimental protocols for handling and characterizing this

compound.

Core Physical Properties
(2-Bromoethyl)cyclohexane is a colorless to pale yellow liquid. A summary of its key

quantitative physical properties is presented below.

Data Presentation
Physical Property Value Conditions

Boiling Point 212 °C at 760 mmHg

70-71 °C at 6 mmHg[1][2]

Density 1.215 g/cm³ Not Specified

1.221 g/cm³ Not Specified[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b041411?utm_src=pdf-interest
https://www.benchchem.com/product/b041411?utm_src=pdf-body
https://www.benchchem.com/product/b041411?utm_src=pdf-body
https://www.benchchem.com/product/b041411?utm_src=pdf-body
https://www.slideshare.net/slideshow/density-and-specific-gravity-86046051/86046051
https://www.scribd.com/doc/162048395/02-Exp-1-Boiling-Point-Determination
https://www.slideshare.net/slideshow/density-and-specific-gravity-86046051/86046051
https://www.scribd.com/doc/162048395/02-Exp-1-Boiling-Point-Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Accurate determination of physical properties is crucial for the synthesis, purification, and

application of chemical compounds. The following sections detail the standard experimental

methodologies for determining the boiling point and density of a liquid such as (2-
Bromoethyl)cyclohexane.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[3][4] The capillary method is a common and reliable technique for determining the

boiling point of small quantities of liquid.

Apparatus:

Thiele tube or oil bath[3]

Thermometer

Small test tube (fusion tube)

Capillary tube, sealed at one end

Heating source (e.g., Bunsen burner)

Liquid paraffin or other suitable high-boiling liquid

Procedure:

Sample Preparation: Fill the small test tube with approximately 2-3 mL of (2-
Bromoethyl)cyclohexane.[5]

Capillary Insertion: Place the capillary tube, with its sealed end facing upwards, into the test

tube containing the liquid sample.[3]

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or thread.

The bulb of the thermometer should be level with the bottom of the test tube.
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Heating: Immerse the assembly into the Thiele tube or oil bath, ensuring that the heating

liquid level is above the level of the sample but below the opening of the test tube.[3]

Observation: Gently heat the side arm of the Thiele tube.[3] As the temperature rises, a

stream of bubbles will emerge from the open end of the capillary tube.

Boiling Point Determination: Continue heating until a rapid and continuous stream of bubbles

is observed. At this point, remove the heat source. The temperature at which the bubbling

ceases and the liquid begins to enter the capillary tube is the boiling point of the substance.

[3]

Recording: Record the temperature. It is advisable to repeat the measurement to ensure

accuracy.

Determination of Density (Pycnometer Method)
The density of a substance is its mass per unit volume. A pycnometer, or specific gravity bottle,

is a piece of glassware designed to measure the density of a liquid with high precision.

Apparatus:

Pycnometer with a ground glass stopper containing a capillary hole

Analytical balance

Distilled water (or other reference liquid of known density)

Thermostatic bath (optional, for high precision)

Procedure:

Mass of Empty Pycnometer: Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty pycnometer on an analytical balance and record this mass (m₀).[6]

Mass of Pycnometer with Reference Liquid: Fill the pycnometer with distilled water, ensuring

no air bubbles are trapped. Insert the stopper, allowing excess water to exit through the

capillary. Carefully dry the exterior of the pycnometer and weigh it. Record this mass (m₁).
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Mass of Pycnometer with Sample Liquid: Empty and dry the pycnometer. Fill it with (2-
Bromoethyl)cyclohexane, following the same procedure as with the distilled water. Weigh

the filled pycnometer and record this mass (m₂).

Temperature Control: For highest accuracy, all weighings should be performed at a constant,

known temperature. A thermostatic bath can be used to equilibrate the pycnometer and its

contents.[7]

Calculation:

Mass of water (m_water) = m₁ - m₀

Mass of (2-Bromoethyl)cyclohexane (m_sample) = m₂ - m₀

Volume of the pycnometer (V) = m_water / ρ_water (where ρ_water is the known density

of water at the experimental temperature)

Density of (2-Bromoethyl)cyclohexane (ρ_sample) = m_sample / V

Mandatory Visualization
The following diagram illustrates the general workflow for the experimental determination of the

physical properties of (2-Bromoethyl)cyclohexane.
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Experimental Workflow for Physical Property Determination

Boiling Point Determination Density Determination

Prepare Sample and Capillary Tube

Assemble Apparatus (Thiele Tube)

Heat Sample and Observe Bubbles

Record Temperature at Cessation of Bubbling

End

Weigh Empty Pycnometer

Weigh Pycnometer with Reference Liquid

Weigh Pycnometer with Sample Liquid

Calculate Density

Start

Select Physical Property to Measure

Boiling Point Density

Click to download full resolution via product page

Caption: Workflow for determining boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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